5-chloro-1-(methoxymethyl)-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: 5-chloro-1-(methoxymethyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C5H7ClN4O2/c1-12-2-10-5(6)8-4(9-10)3(7)11/h2H2,1H3,(H2,7,11)
• InChI Key: QXBMZFHRIMFARE-UHFFFAOYSA-N
• Canonical SMILES: COCN1C(=NC(=N1)C(=O)N)Cl
• Molecular Formula: C5H7ClN4O2
• Molecular Weight: 190.59 g/mol
• CAS No.: 2167428-74-0

Description

“5-chloro-1-(methoxymethyl)-1H-1,2,4-triazole” is a chemical compound with the molecular formula C4H6ClN3O. It has a molecular weight of 147.56 g/mol. This compound is also known as 5-chloro-1-(methoxymethyl)-3-methyl-1H-1,2,4-triazole.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H8ClN3O/c1-4-7-5(6)9(8-4)3-10-2/h3H2,1-2H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The compound has a predicted boiling point of 256.3±42.0 °C and a predicted density of 1.42±0.1 g/cm3. Its pKa is predicted to be -0.16±0.50.

Scientific Research Applications

Antitumor Activity

Research has identified triazole derivatives as potential antitumor agents. For instance, interactions of 5-diazoimidazole-4-carboxamide with isocyanates led to compounds with curative activity against leukemia, suggesting a pathway for prodrug modifications to enhance antitumor efficacy (M. Stevens et al., 1984).

Antimicrobial Properties

Triazole derivatives have been synthesized and evaluated for their antimicrobial activities, with some showing good to moderate effectiveness against test microorganisms. This includes novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives indicating a potential for the development of new antimicrobial agents (H. Bektaş et al., 2007).

Molecular and Electronic Analysis

The molecular and electronic properties of heterocyclic 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones were investigated through DFT calculations and spectroscopic analysis. These studies offer insights into the electronic properties and potential applications of triazole derivatives in various fields (M. Beytur, Ihsan Avinca, 2021).

Corrosion Inhibition

Triazole derivatives have demonstrated efficacy as corrosion inhibitors for mild steel in acid media, highlighting their potential in protecting metals against corrosion. The adsorption behavior and efficiency of these compounds suggest their utility in industrial applications to enhance material lifespan (Wei-hua Li et al., 2007).

Safety and Hazards

The safety data sheet for this compound indicates that it should be stored at a temperature of 28 C. It has a GHS07 safety classification, with hazard statements H335, H319, and H315. These statements indicate that the compound may cause respiratory irritation, serious eye irritation, and skin irritation.

Mechanism of Action

Target of Action

It is known that many bioactive aromatic compounds containing similar structures have been found to bind with high affinity to multiple receptors .

Mode of Action

Compounds with similar structures are known to interact with their targets, leading to various biological activities .

Biochemical Pathways

Compounds with similar structures are known to influence a variety of biochemical pathways .

Result of Action

Compounds with similar structures are known to exhibit various biological activities .